Cas no 2169138-89-8 (3-(aminomethyl)-1,3-dimethylazetidin-2-one)

• Product Name: 3-(aminomethyl)-1,3-dimethylazetidin-2-one
• CAS No: 2169138-89-8
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• CID: 6478451
• PubChem ID: 137951504
• Update Time: 2025-10-31

3-(aminomethyl)-1,3-dimethylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-1,3-dimethylazetidin-2-one
• EN300-1273366
• AT19040
• 2169138-89-8

• Inchi： 1S/C6H12N2O/c1-6(3-7)4-8(2)5(6)9/h3-4,7H2,1-2H3
• InChI Key： JQMJNDWWWBGGHL-UHFFFAOYSA-N
• SMILES： O=C1C(C)(CN)CN1C

Computed Properties

• Exact Mass: 128.094963011g/mol
• Monoisotopic Mass: 128.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-(aminomethyl)-1,3-dimethylazetidin-2-one

Introduction to 3-(aminomethyl)-1,3-dimethylazetidin-2-one (CAS No. 2169138-89-8)

3-(aminomethyl)-1,3-dimethylazetidin-2-one (CAS No. 2169138-89-8) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and versatile reactivity. This heterocyclic amine derivative has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The compound belongs to the azetidinone class, which is known for its role as a key intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-(aminomethyl)-1,3-dimethylazetidin-2-one consists of a seven-membered ring containing two nitrogen atoms and a methyl group at the 1-position, along with an aminomethyl substituent at the 3-position. This configuration imparts unique chemical properties that make it a valuable building block for medicinal chemists. The presence of both an amine and a carbonyl group within the same molecule allows for diverse functionalization strategies, enabling the synthesis of complex derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(aminomethyl)-1,3-dimethylazetidin-2-one and its derivatives. Researchers have been investigating its role as a precursor in the development of novel therapeutic agents targeting various diseases. One particularly promising area of research is its application in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The compound's ability to undergo selective modifications has made it a attractive scaffold for designing molecules that can modulate protein-protein interactions and enzyme activity.

Moreover, 3-(aminomethyl)-1,3-dimethylazetidin-2-one has shown promise in the development of antimicrobial agents. The structural features of this compound allow it to interact with bacterial cell walls and membranes, disrupting essential biological processes. Recent studies have demonstrated its efficacy against resistant strains of bacteria, highlighting its potential as a lead compound for new antibiotics. The ability to modify the azetidinone core further enhances its versatility, enabling the creation of derivatives with improved pharmacokinetic properties and reduced toxicity.

The synthetic pathways for 3-(aminomethyl)-1,3-dimethylazetidin-2-one have also been extensively studied. One common approach involves the reaction of methyl acetoacetate with ammonia under controlled conditions, followed by cyclization to form the azetidinone ring. This method is favored for its simplicity and high yield. However, alternative synthetic routes have been explored to improve scalability and reduce environmental impact. For instance, catalytic hydrogenation techniques have been employed to enhance selectivity and minimize byproduct formation.

From a computational chemistry perspective, 3-(aminomethyl)-1,3-dimethylazetidin-2-one has been used as a model system to study molecular interactions and binding affinities. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets. These studies have not only aided in understanding its mechanism of action but also guided the design of more effective derivatives with enhanced binding affinity and specificity.

The role of 3-(aminomethyl)-1,3-dimethylazetidin-2-one in material science is another emerging area of interest. Its unique structural properties make it suitable for applications in polymer chemistry and nanotechnology. Researchers have explored its use as a monomer in the synthesis of functional polymers that exhibit desirable mechanical and thermal properties. Additionally, its ability to self-assemble into ordered structures has opened up possibilities for creating novel nanomaterials with applications in drug delivery systems.

In conclusion, 3-(aminomethyl)-1,3-dimethylazetidin-2-one (CAS No. 2169138-89-8) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As our understanding of its properties continues to grow, 2169138-89-8 will undoubtedly play an increasingly important role in scientific innovation.